Cas no 1363381-77-4 (tert-butyl N-[1-(azetidin-3-yl)cyclopropyl]carbamate)

Tert-butyl N-[1-(azetidin-3-yl)cyclopropyl]carbamate is a versatile intermediate in organic synthesis, particularly valued for its azetidine and cyclopropane functional groups. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for peptide and heterocycle synthesis. Its rigid cyclopropane ring contributes to conformational constraint, which is beneficial in medicinal chemistry for modulating bioactivity. The compound’s well-defined reactivity profile allows for efficient further functionalization, serving as a key building block in the development of pharmacologically active molecules. High purity and consistent performance make it a reliable choice for research and industrial applications.

tert-butyl N-[1-(azetidin-3-yl)cyclopropyl]carbamate structure

1363381-77-4 structure

Product Name:tert-butyl N-[1-(azetidin-3-yl)cyclopropyl]carbamate

CAS No:1363381-77-4

MF:C₁₁H₂₀N₂O₂

MW:212.288702964783

MDL:MFCD22566185

CID:4591032

PubChem ID:22100537

Update Time:2025-05-21

tert-butyl N-[1-(azetidin-3-yl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-[1-(azetidin-3-yl)cyclopropyl]carbamate
- (1-Azetidin-3-yl-cyclopropyl)-carbamic acid tert-butyl ester
- Carbamic acid, N-[1-(3-azetidinyl)cyclopropyl]-, 1,1-dimethylethyl ester
- CS-0057350
- (1-AZETIDIN-3-YL-CYCLOPROPYL)-CARBAMICACIDTERT-BUTYLESTER
- EN300-4395647
- SB20167
- P13304
- JVEKOTXBPDKXPQ-UHFFFAOYSA-N
- SCHEMBL4671635
- PB36641
- 3-(1-tert-Butoxycarbonylaminocyclopropyl)azetidine
- 1363381-77-4
- MDL： MFCD22566185
- Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-11(4-5-11)8-6-12-7-8/h8,12H,4-7H2,1-3H3,(H,13,14)
- InChI Key： JVEKOTXBPDKXPQ-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC1(C2CNC2)CC1

Computed Properties

Exact Mass: 212.152477885g/mol
Monoisotopic Mass: 212.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 50.4Å²

tert-butyl N-[1-(azetidin-3-yl)cyclopropyl]carbamate Pricemore >>

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